Cas no 59304-49-3 (4-Penten-1-one, 1-cyclohexyl-)
4-Penten-1-one, 1-cyclohexyl- structure
Product Name:4-Penten-1-one, 1-cyclohexyl-
CAS No:59304-49-3
MF:C11H18O
MW:166.260023593903
CID:339151
PubChem ID:11400984
Update Time:2025-04-19
4-Penten-1-one, 1-cyclohexyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Penten-1-one, 1-cyclohexyl-
- 1-cyclohexylpent-4-en-1-one
- DTXSID00464668
- AKOS013637703
- 59304-49-3
-
- Inchi： 1S/C11H18O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h2,10H,1,3-9H2
- InChI Key： ORUPFZIPPSWKGD-UHFFFAOYSA-N
- SMILES： O=C(CCC=C)C1CCCCC1
Computed Properties
- Exact Mass: 166.13584
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-Penten-1-one, 1-cyclohexyl- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
59304-49-3 (4-Penten-1-one, 1-cyclohexyl-) Related Products
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